Cas no 181695-82-9 (5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-)
181695-82-9 structure
Product Name:5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-
CAS No:181695-82-9
MF:C16H12N2O5S
MW:344.341882705688
CID:1372928
PubChem ID:19608686
Update Time:2025-04-20
5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-
- 3-phenyl-4-(4-sulfamoylphenyl)-1,2-oxazole-5-carboxylic acid
- 3-Phenyl-4-(4-sulfamoylphenyl)isoxazole-5-carboxylic acid
- 4-(4-(Aminosulfonyl)phenyl)-3-phenyl-5-isoxazolecarboxylic acid
- UB88KM8FLZ
- DTXSID90599039
- 181695-82-9
- UNII-UB88KM8FLZ
- SCHEMBL4893458
- Valdecoxib metabolite M4
- 5-Isoxazolecarboxylic acid, 4-(4-(aminosulfonyl)phenyl)-3-phenyl-
-
- Inchi: 1S/C16H12N2O5S/c17-24(21,22)12-8-6-10(7-9-12)13-14(11-4-2-1-3-5-11)18-23-15(13)16(19)20/h1-9H,(H,19,20)(H2,17,21,22)
- InChI Key: AEAVMNLZENBJSN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1=C(C(=O)O)ON=C1C1C=CC=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 344.04676
- Monoisotopic Mass: 344.04669266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 123.49
5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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